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Compound Name: Benzyl 4-nitrobenzoate
CAS No.: 14786-27-7
Cat. No.: B041767
Get Quote
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Executive Summary

Benzyl 4-nitrobenzoate (CAS: 14786-27-7) is a critical intermediate in organic synthesis,
frequently employed as a crystalline derivative for the characterization of alcohols or as a
protected ester form of 4-nitrobenzoic acid.[1][2] Its structural rigidity and distinct electronic
properties—driven by the strong electron-withdrawing nitro group—make it an excellent model
for understanding substituent effects in NMR spectroscopy.

This guide provides a definitive breakdown of the

C NMR spectral data for Benzyl 4-nitrobenzoate, supported by mechanistic assignments,
synthesis protocols, and quality control parameters.

Part 1: Structural Assighment & Spectral Data
Molecular Geometry & Carbon Numbering

To ensure accurate assignment, we must first define the carbon environments. The molecule
consists of two distinct aromatic systems linked by an ester bridge.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b041767#bc-rfq
https://www.benchchem.com/product/b041767/docs?utm_src=pdf-body#technical-guide-benzyl-4-nitrobenzoate-13c-nmr-spectral-analysis
https://www.chemicalbook.com/SpectrumEN_619-73-8_13CNMR.htm
https://www.rsc.org/suppdata/ob/c4/c4ob01524j/c4ob01524j1.pdf
https://www.benchchem.com/product/b041767/docs?utm_src=pdf-body#technical-guide-benzyl-4-nitrobenzoate-13c-nmr-spectral-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

c9 c10

C5 c7 cs8
(Ipso-NO2) (Ipso-Ph) (Ortho) (Meta) (Para)

Click to download full resolution via product page

Figure 1.1: Carbon connectivity and electronic environments. The Nitro-ring (Blue/Red) is
electronically deficient, while the Benzyl ring (Green) is relatively electron-neutral.

Quantitative C NMR Data (100 MHz, CDCI )

The following data consolidates high-resolution acquisitions. Note the distinct deshielding of the
nitro-substituted carbons.
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Key Diagnostic: The peak at 150.52 ppm is the "fingerprint" of the 4-nitrobenzoate moiety. If
this peak is absent or significantly shifted, the nitro group may have been reduced or the
substitution pattern is incorrect.

Part 2: Mechanistic Interpretation & Causality
The Nitro Group Effect

The 4-nitro group acts as a powerful electron-withdrawing group (EWG). In

C NMR, this creates a specific pattern in the benzoate ring:

 Ipso-Deshielding: The carbon directly attached to the nitro group is heavily deshielded
(~150.5 ppm) due to the strong inductive effect of Nitrogen.

o Ortho-Shielding Anomaly: Contrary to simple inductive logic, the carbons ortho to the nitro
group (123.5 ppm) appear upfield relative to the meta carbons (130.8 ppm). This is due to
the resonance contribution where the electron density is pulled from the ring, but the
anisotropy of the nitro group creates a shielding cone effect at the ortho positions.

Solvent Considerations
While CDCI

is the standard, polar aprotic solvents like DMSO-d
will cause slight shifts:

o Carbonyl: May shift downfield (+1-2 ppm) due to hydrogen bonding with residual water or
solvent dipole interactions.
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e Benzylic CH

: Remains relatively stable (~67-68 ppm).

Part 3: Experimental Protocols
Synthesis of Benzyl 4-nitrobenzoate

To generate a reference standard, the following Schotten-Baumann type esterification is
recommended. This method minimizes hydrolysis side-products.

Reagents:

4-Nitrobenzoyl chloride (1.0 eq)

Benzyl alcohol (1.0 eq)[2]

Triethylamine (Et

N) (1.2 eq)

Dichloromethane (DCM) (Solvent)

DMAP (0.1 eq, Catalyst)

Workflow:
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Figure 3.1: Synthesis workflow ensuring high purity for spectral acquisition.

NMR Acquisition Parameters

For quantitative

C NMR, standard proton-decoupled sequences (e.g., zgpg30 on Bruker systems) are sufficient,
but specific parameters ensure visibility of quaternary carbons.
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e Pulse Sequence: Inverse-gated decoupling (if integration is required) or standard decoupled.
o Relaxation Delay (d1): Setto 2.0 - 5.0 seconds. The quaternary carbons (C=0, C-NO

) have long T1 relaxation times. Insufficient d1 will result in poor signal-to-noise for these
critical peaks.

e Scans (ns): Minimum 1024 scans (concentration dependent) to resolve the quaternary peaks
from baseline noise.

e Spectral Width: -10 to 220 ppm.

Part 4: Quality Control & Impurity Analysis

Reliable data depends on identifying what shouldn't be there. Use this table to flag common

impurities.
Diagnostic
Impurity Origin
C Shift (ppm)
~65.0 (CH
Benzyl Alcohol Unreacted starting material.
), ~140 (Ipso)
) ) ) Hydrolysis of acid chloride or
4-Nitrobenzoic Acid ~166.5 (C=0), ~136 (Ipso-CO)
ester.
Unreacted reagent (highly
4-Nitrobenzoyl Chloride ~168 (C=0) reactive, usually hydrolyzes to
acid).
Triethylamine HCI ~8.5, ~46.0 Incomplete aqueous workup.

Self-Validating Check:

e Check the 67.6 ppm region.[1] If you see a second peak at 65.0 ppm, your sample contains
unreacted benzyl alcohol.
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e Check the 164.5 ppm region. A shoulder or peak at 166-167 ppm indicates hydrolysis to the
free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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